5-allyl-N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H22N4O2/c1-4-12-27-14-19(23(29)25-21-11-10-16(2)13-17(21)3)22-20(15-27)24(30)28(26-22)18-8-6-5-7-9-18/h4-11,13-15H,1,12H2,2-3H3,(H,25,29)
• InChI Key: FRAQSGYESPLWHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC=C)C
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

The compound “5-allyl-N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” belongs to the class of organic compounds known as pyrazolopyridines. These are aromatic heterocyclic compounds containing a pyrazole ring fused to a pyridine ring. Pyrazolopyridines are important structural motifs found in numerous bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolopyridine core, which is a six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials.

Scientific Research Applications

Antituberculostatic Potential

Given the rise of drug-resistant tuberculosis, novel antitubercular agents are urgently needed. This compound shows promise as a potential antituberculostatic agent. Researchers are investigating its mechanism of action and evaluating its effectiveness against Mycobacterium tuberculosis.

Future Directions

Future research could focus on exploring the biological activity of this compound and developing robust synthetic routes for its preparation. The development of a robust synthetic route enabling the incorporation of various functional groups on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.